Cas no 2680763-89-5 (benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate)

• Product Name: benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate
• CAS No: 2680763-89-5
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5633702
• PubChem ID: 165923902
• Update Time: 2025-10-30

benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680763-89-5
• EN300-28293826
• benzyl N-[2-(4-chlorophenyl)-3-hydroxypropyl]carbamate
• benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate

• Inchi： 1S/C17H18ClNO3/c18-16-8-6-14(7-9-16)15(11-20)10-19-17(21)22-12-13-4-2-1-3-5-13/h1-9,15,20H,10-12H2,(H,19,21)
• InChI Key： UBAMOUAVGXIXAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CO)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate

Introduction to Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate (CAS No. 2680763-89-5)

Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate, a compound with the CAS number 2680763-89-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and has garnered attention due to its potential applications in drug development and biochemical research. The structural features of this molecule, particularly the presence of a benzyl group, a 4-chlorophenyl moiety, and a hydroxypropyl side chain, contribute to its unique chemical properties and biological activities.

The benzyl group in Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate plays a crucial role in modulating the compound's solubility and interactions with biological targets. This group is often utilized in pharmaceuticals to enhance bioavailability and to facilitate the binding of the molecule to specific receptors or enzymes. The 4-chlorophenyl moiety, on the other hand, introduces a region of electronic and steric influence that can affect the compound's reactivity and selectivity. This part of the molecule is known to be involved in various pharmacological interactions, making it a valuable component in medicinal chemistry.

The hydroxypropyl side chain in Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate adds another layer of complexity to its chemical behavior. Hydroxyl groups are well-known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility in water and its interaction with biological molecules. This feature makes it particularly interesting for applications where water solubility is a critical factor, such as in oral formulations or drug delivery systems.

Recent research has highlighted the potential of Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate in various therapeutic areas. Studies have shown that this compound exhibits promising activity as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural framework allows for modifications that can lead to novel drug candidates with enhanced efficacy and reduced side effects. For instance, researchers have explored its use in developing new antiviral and anti-inflammatory drugs, where its ability to interact with multiple biological targets makes it a versatile starting point.

In addition to its role as a synthetic intermediate, Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate has been investigated for its potential biological effects. Preliminary studies suggest that this compound may possess inhibitory properties against certain enzymes and receptors involved in disease pathways. These findings are particularly exciting as they open up new avenues for therapeutic intervention. The compound's unique structure allows it to mimic or block the activity of natural biomolecules, which could lead to breakthroughs in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The synthesis of Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-chlorobenzoyl chloride and hydroxypropylamine. These intermediates are then coupled using carbodiimide-based reagents to form the carbamate linkage. The final step involves protecting group strategies to safeguard sensitive functional groups during subsequent reactions. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product integrity.

The pharmacokinetic properties of Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate are also subjects of interest in pharmaceutical research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective drug formulations. Studies have begun to explore its stability under different conditions and its interaction with metabolic enzymes. These insights are vital for predicting how the compound will behave within the body and for designing dosing regimens that maximize therapeutic benefits while minimizing adverse effects.

Future research directions for Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate include further exploration of its biological activity and development of derivatives with improved properties. By modifying specific parts of its structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Computational methods such as molecular docking and virtual screening are being employed to identify potential modifications that could lead to more effective drug candidates.

The impact of Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate on the pharmaceutical industry extends beyond its immediate applications. It serves as a building block for more complex molecules, enabling scientists to explore new therapeutic strategies without starting from scratch. This versatility makes it an invaluable asset in drug discovery pipelines worldwide.

In conclusion, Benzyl N-2-(4-chlorophenyl)-3-hydroxypropylcarbamate (CAS No. 2680763-89-5) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it suitable for various applications, from serving as an intermediate in drug synthesis to acting as a lead compound for developing new therapies. As research continues to uncover more about its properties and applications, this molecule is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.